Cas no 125629-19-8 (1,2-Benzenediol,3,5-bis(methylsulfonyl)-)

• Product Name: 1,2-Benzenediol,3,5-bis(methylsulfonyl)-
• CAS No: 125629-19-8
• MF: C₈H₁₀O₆S₂
• MW: 266.291400432587
• CID: 170026
• PubChem ID: 3079412
• Update Time: 2025-04-19

1,2-Benzenediol,3,5-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3,5-bis(methylsulfonyl)-
• 3,5-bis(methylsulfonyl)benzene-1,2-diol
• 1,2-Benzenediol, 3,5-bis(methylsulfonyl)-
• 125629-19-8
• DTXSID30154823
• 3,5-Bis(methylsulfonyl)-1,2-benzenediol

• Inchi： 1S/C8H10O6S2/c1-15(11,12)5-3-6(9)8(10)7(4-5)16(2,13)14/h3-4,9-10H,1-2H3
• InChI Key： MCRNEKQTLQYVFD-UHFFFAOYSA-N
• SMILES： S(C)(C1C(=C(C=C(C=1)S(C)(=O)=O)O)O)(=O)=O

Computed Properties

• Exact Mass: 265.9919
• Monoisotopic Mass: 265.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.567
• Boiling Point: 629.2°Cat760mmHg
• Flash Point: 334.3°C
• Refractive Index: 1.582
• PSA: 108.74